Cas no 733740-98-2 (trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid)
733740-98-2 structure
Product Name:trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
CAS No:733740-98-2
MF:C13H13BrO3
MW:297.144523382187
MDL:MFCD17926197
CID:835929
PubChem ID:23549251
Update Time:2025-04-19
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
- (+/-)-trans-2-(4-Bromo-benzoyl)-cyclopentanecarboxylic acid
- (1R,2R)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid
- (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylic acid
- Cyclopentanecarboxylic acid,2-(4-bromobenzoyl)-,(1R,2R)
- TRANS-2-(4-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
- BVTWSRUFFHBCHO-GHMZBOCLSA-N
- DTXSID10634911
- CS-14127
- 791594-13-3
- Cyclopentanecarboxylic acid, 2-(4-bromobenzoyl)-, (1R,2R)-
- MFCD01311232
- CS-B0546
- AKOS016011510
- trans-2-(4-bromo-benzoyl)-cyclopentanecarboxylic acid
- SCHEMBL596331
- (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylicacid
- CS-M0798
- 733740-98-2
-
- MDL: MFCD17926197
- Inchi: 1S/C13H13BrO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11-/m1/s1
- InChI Key: BVTWSRUFFHBCHO-GHMZBOCLSA-N
- SMILES: BrC1C=CC(=CC=1)C([C@@H]1CCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 296.00500
- Monoisotopic Mass: 296.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 455.4±40.0 °C at 760 mmHg
- Flash Point: 229.2±27.3 °C
- PSA: 54.37000
- LogP: 3.13270
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201153-50mg |
trans-2-(4-Bromobenzoyl)cyclopentane-1-carboxylic acid |
733740-98-2 | 97% | 50mg |
£393.00 | 2022-03-01 | |
| Fluorochem | 201153-250mg |
trans-2-(4-Bromobenzoyl)cyclopentane-1-carboxylic acid |
733740-98-2 | 97% | 250mg |
£1177.00 | 2022-03-01 | |
| Chemenu | CM153694-1g |
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 95% | 1g |
$729 | 2021-06-15 | |
| AstaTech | 50200-50/MG |
(1S,2S)-2-(4-BROMOBENZOYL)CYCLOPENTANECARBOXYLIC ACID |
733740-98-2 | 97% | 50mg |
$349 | 2023-09-17 | |
| AstaTech | 50200-0.25/G |
(1S,2S)-2-(4-BROMOBENZOYL)CYCLOPENTANECARBOXYLIC ACID |
733740-98-2 | 97% | 0.25g |
$1046 | 2023-09-17 | |
| Chemenu | CM153694-1g |
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T31040-1g |
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 98% | 1g |
¥9822.0 | 2023-09-06 | |
| ChemScence | CS-M0798-1g |
(1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 1g |
$605.0 | 2022-04-26 | ||
| ChemScence | CS-M0798-5g |
(1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 5g |
$1760.0 | 2022-04-26 | ||
| TRC | T079745-50mg |
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid |
733740-98-2 | 50mg |
$ 510.00 | 2022-06-03 |
trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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